Cas no 2172294-48-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid
• CAS No: 2172294-48-1
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6341129
• PubChem ID: 165806116
• Update Time: 2025-05-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid
• EN300-1502587
• 2172294-48-1
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]acetic acid

• Inchi： 1S/C23H26N2O5/c1-23(2,21(28)25-13-20(26)27)11-12-24-22(29)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： PHHYINREIVSXMT-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid (CAS No. 2172294-48-1)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, the compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid (CAS No. 2172294-48-1) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and bioconjugation. Researchers and manufacturers are increasingly searching for high-purity Fmoc building blocks to optimize peptide yield and minimize side reactions, making this compound a critical component in modern biochemical research.

The structural uniqueness of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid lies in its sterically hindered dimethylbutanamido backbone, which enhances stability during peptide chain elongation. This feature aligns with the growing demand for custom peptide modifications in therapeutic development, particularly for GPCR-targeted drugs and antibody-drug conjugates (ADCs). Recent publications highlight its utility in creating constrained peptides—a hot topic in precision medicine due to their improved metabolic stability over linear peptides.

From a synthetic chemistry perspective, the CAS No. 2172294-48-1 compound addresses key challenges in orthogonal protection strategies. Its Fmoc group can be selectively removed under mild basic conditions (e.g., piperidine), preserving acid-labile side chains—a frequent search query among chemists working with post-translationally modified peptides. This property is invaluable for synthesizing phosphopeptides or glycopeptides, where multiple protecting groups must coexist during assembly.

The compound’s application extends to click chemistry and biomaterial engineering. With rising interest in hydrogel-based drug delivery systems, researchers utilize its carboxylic acid terminus for crosslinking reactions with amine-functionalized polymers. This aligns with trending searches on "peptide-polymer hybrids" and "smart biomaterials", reflecting its interdisciplinary relevance. Furthermore, its compatibility with automated peptide synthesizers makes it a staple in high-throughput screening workflows.

Quality control aspects of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid are frequently discussed in pharmaceutical forums. HPLC and LC-MS analyses confirm its >95% purity, addressing industry concerns about batch-to-batch consistency—a critical factor for GMP-compliant production. Suppliers emphasizing MS/CNMR certification for this CAS No. 2172294-48-1 material see higher engagement, as end-users prioritize traceability in preclinical development.

Emerging trends in peptide therapeutics (e.g., obesity management peptides and anti-inflammatory peptidomimetics) further drive demand. The compound’s dimethyl substitution reduces racemization risks during coupling—a common pain point highlighted in peptide synthesis troubleshooting guides. This advantage is particularly relevant for epitope mapping studies, where chiral integrity is paramount for antibody recognition.

Environmental considerations also come into play. Unlike some Boc-protected analogs, this Fmoc derivative generates non-toxic byproducts during deprotection, aligning with green chemistry principles—a trending search term among sustainable pharma advocates. Its solubility profile (DMSO/DMF compatible) also reduces the need for hazardous co-solvents, answering frequent queries about eco-friendly peptide synthesis.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid (CAS No. 2172294-48-1) represents a versatile tool at the intersection of medicinal chemistry and biomaterials science. Its optimized properties cater to contemporary needs in peptide-based drug design, while its synthetic flexibility supports innovative applications from drug delivery to diagnostic probes. As the biopharmaceutical industry continues to prioritize targeted therapies, this compound’s role is poised to expand further.